2-(3-Fluoro-4-methylbenzyl)benzoic acid

• IUPAC Name: 2-[(3-fluoro-4-methylphenyl)methyl]benzoic acid
• InChI: InChI=1S/C15H13FO2/c1-10-6-7-11(9-14(10)16)8-12-4-2-3-5-13(12)15(17)18/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key: NONIPMXEAJZBOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC2=CC=CC=C2C(=O)O)F
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID90398468
• Molecular Weight: 244.26 g/mol
• CAS No.: 313505-74-7

Description

2-(3-Fluoro-4-methylbenzyl)benzoic acid is a useful research compound. Its molecular formula is C15H13FO2 and its molecular weight is 244.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thermodynamic Properties and Structure-Property Relationships

The thermodynamic properties of halogen-substituted benzoic acids, including compounds similar to 2-(3-Fluoro-4-methylbenzyl)benzoic acid, have been evaluated to develop structure-property relationships. This study is significant for understanding the energetic aspects of these compounds, which are important for material sciences and environmental assessments (Zherikova & Verevkin, 2019).

Synthesis for PET Imaging

In the field of molecular imaging, particularly PET (Positron Emission Tomography), derivatives of this compound have been synthesized for imaging the retinoid X receptor. This application demonstrates the compound's potential in developing novel tracers for medical imaging (Wang et al., 2014).

Gas Phase Spectroscopy

The microwave spectrum of mono-fluoro-benzoic acids, including those similar to this compound, has been measured. Such studies are crucial for understanding the molecular structure and dynamics, which can be applied in various fields like atmospheric chemistry and environmental monitoring (Daly et al., 2015).

Crystallography and Electronic Structure

The crystallographic and electronic structures of benzoic acid derivatives, including compounds related to this compound, have been studied using X-ray diffraction and molecular electrostatic potential calculation. Such research is essential for the development of new materials and understanding intermolecular interactions (Pramanik et al., 2019).

Doping of Polyaniline

Benzoic acid derivatives, such as this compound, have been used as dopants for polyaniline, an important conducting polymer. This application highlights the compound's role in enhancing the electrical properties of polymers, which can be utilized in advanced technologies (Amarnath & Palaniappan, 2005).

Metabolism Study in Rats

The metabolic fate of compounds similar to this compound has been studied in rats, focusing on the detection of metabolites. Such studies are crucial for understanding the biotransformation and potential biological effects of these compounds (Blackledge et al., 2003).

Synthesis of Diarylacetate Esters

The synthesis of diarylacetate esters, including this compound, has been explored for applications in organic chemistry and pharmaceutical development. This research contributes to the synthesis of complex organic compounds (Bunce & Schammerhorn, 2005).

Safety and Hazards

Safety data sheets suggest that exposure to “2-(3-Fluoro-4-methylbenzyl)benzoic acid” should be avoided. It may form combustible dust concentrations in air and cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure.